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Compound of Interest

Compound Name: N-Formyl Thyroxine-13C6

CAS No.: 1346604-89-4

Cat. No.: B585452

Get Quote

Executive Summary: Immediate Action Plan
STOP AND VERIFY:

Is this Radioactive?NO. The 13C label is a stable isotope.[1] Do not dispose of this in

radioactive waste streams (decay-in-storage) unless mixed with other radiolabels (e.g., 125I

or 14C).[1]

Is this Bioactive?YES. This is a thyroxine (T4) derivative.[1] It possesses hormonal activity

and is an endocrine disruptor.[1]

Is this Halogenated?YES. It contains four Iodine atoms.[1] It must be segregated into

Halogenated Organic Waste.

Disposal Directive: All N-Formyl Thyroxine-13C6 waste (solid or liquid) must be incinerated

via a licensed hazardous waste vendor.[1] Do not discharge into municipal sewer systems.

Part 1: Chemical Identity & Hazard Assessment[1][2]
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To ensure a self-validating safety protocol, we must understand the causality of the hazards.

We are not just following rules; we are managing specific molecular risks.

Molecular Profile[1]
Chemical Name: N-Formyl-L-thyroxine-13C6[1]

Core Hazard:Target Organ Toxicity (Thyroid/Endocrine). The N-formyl group is a protecting

group that may hydrolyze in environmental conditions to release free Thyroxine (T4).[1] T4 is

a potent endocrine modulator.[1]

Environmental Hazard: Halogenated organic compounds (Iodinated) are persistent and

difficult to degrade in standard water treatment facilities.[1]

Quantitative Data Table
Property Specification Operational Implication

Isotope Type Stable Carbon-13 (13C)

Non-Radioactive. No

Geiger/Scintillation monitoring

required.[1]

Halogen Content Iodine (4 atoms/molecule)

Mandatory Segregation. Must

go to Halogenated Waste to

prevent incinerator

corrosion/catalyst poisoning.[1]

Solubility
Low in Water; High in

DMSO/MeOH

Use organic solvents for spill

cleanup; do not use water

alone.[1]

Stability Light Sensitive; Hygroscopic
Keep waste containers opaque

or foil-wrapped.[1]

RCRA Status Not P/U Listed (See Section 4)

Manage as "Non-Regulated

Hazardous Waste" (State-

dependent) or "Pharmaceutical

Waste."[1][2]

Part 2: The Disposal Workflow (The "How")
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This protocol relies on Source Segregation.[1] Mixing this compound with non-halogenated

solvents increases disposal costs and complicates incineration.[1]

Decision Matrix & Workflow (Visualized)

Waste Generation:
N-Formyl Thyroxine-13C6

Assess Physical State

Solid Waste
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Figure 1: Decision matrix for segregating and packaging N-Formyl Thyroxine-13C6 waste

streams.

Detailed Protocols
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Protocol A: Liquid Waste (Solutions, LC-MS Effluent)
Rationale: Iodine-containing compounds require higher incineration temperatures (>1100°C) to

prevent the formation of toxic byproducts.[1]

Segregation: Do not pour into the "General Organic" or "Non-Halogenated" carboy. Use the

Halogenated Waste container (often color-coded Red or Yellow depending on institution).[1]

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid),

which could react with the Iodine to release toxic I2 gas.

Labeling:

Primary Constituent: [Solvent Name, e.g., Methanol]

Hazardous Constituent: N-Formyl Thyroxine-13C6 (<1%)[1]

Hazard Checkbox: Toxic, Irritant.[1]

Protocol B: Solid Waste (Expired Powder, Weighing Boats)
Rationale: Fine powders pose an inhalation risk.[1]

Containment: Place the original vial or weighing boat inside a clear polyethylene bag (Zip-

lock style).

Secondary Containment: Place the sealed bag into the Solid Hazardous Waste drum.

Sharps: If the compound is in a syringe or needle, it must go strictly into a Chemical Sharps

container, never the trash.

Part 3: Emergency Contingencies (Spill Response)
Scenario: You have dropped a vial of N-Formyl Thyroxine-13C6 powder on the bench.

The "Deactivation" Myth: Do not attempt to "deactivate" the spill with bleach (Sodium

Hypochlorite) on the benchtop. While bleach oxidizes T4, the reaction with high concentrations

of Iodine can release noxious iodine gas or form unpredictable iodinated species.
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Correct Spill Protocol:

Isolate: Mark the area.[1][3] Don appropriate PPE (Nitrile gloves, Lab coat, Safety glasses).

[1] Respiratory protection (N95 or P100) is recommended if powder is aerosolized.[1]

Solubilize: Cover the powder with a paper towel dampened with Methanol or DMSO.[1] The

compound is poorly soluble in water; water will just spread the contamination.

Collect: Wipe up the material.[1]

Disposal: Place all contaminated wipes into a bag, seal it, and dispose of it as Solid

Hazardous Waste.

Wash: Clean the surface with a detergent solution to remove oily residues.[1]

Part 4: Regulatory Compliance (US/EU Context)
EPA RCRA Status (USA)

Classification: N-Formyl Thyroxine is not a P-listed (Acutely Toxic) or U-listed waste under 40

CFR 261.33.[1]

Generator Status: However, due to its biological activity and halogen content, it falls under

the "Characteristic" or "State-Regulated" waste definitions.

Best Practice: Treat as Class 6.1 (Toxic Substance) for transport and disposal purposes.[1]

European Waste Catalogue (EWC)
Code:18 01 06* (Chemicals consisting of or containing dangerous substances).[1]

Directive: Must be incinerated at a facility permitted for halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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